Cas no 2228005-15-8 (tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228005-15-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5881732
• PubChem ID: 165736977
• Update Time: 2025-07-09

tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1884411
• 2228005-15-8

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-7-8-6-9(15)11(8)10(16)4-5-14/h8-11,16H,4,6-7H2,1-3H3/t8-,9-,10?,11?/m0/s1
• InChI Key： GWOCMACWCDKMRW-SAAXCQNUSA-N
• SMILES： OC(CC#N)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has garnered significant attention due to its unique structural properties and potential applications in drug development. This compound, identified by the CAS number No. 2228005-15-8, belongs to a class of bicyclic compounds that are known for their stability and versatility in various chemical reactions.

The molecular structure of tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is characterized by a bicyclo[2.1.1]hexane framework, which provides a rigid and compact geometry ideal for interactions with biological targets. The presence of the tert-butyl group enhances the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular components.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of small molecule inhibitors targeting specific enzymes or receptors. The cyano group within its structure contributes to its electronic properties, enabling it to act as a hydrogen bond donor or acceptor depending on the context of its environment.

Moreover, the stereochemistry of this compound, defined by its (1S,4R) configuration, plays a crucial role in determining its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles and bioavailability, making this aspect critical in drug design and optimization.

From a synthetic perspective, the preparation of tert-butyl (1S,4R)-5-(2-cyano-1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves a series of carefully controlled reactions to ensure high yields and stereochemical fidelity. Researchers have employed advanced techniques such as stereoselective cycloadditions and enzymatic resolutions to synthesize this compound efficiently.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as cancer and neurodegenerative diseases. Its ability to modulate key signaling pathways makes it an attractive candidate for further investigation in clinical settings.

Looking ahead, ongoing research is focused on optimizing the bioavailability and reducing potential side effects associated with this compound. Collaborative efforts between chemists and biologists are paving the way for innovative strategies to enhance its therapeutic index while maintaining its efficacy.